Cas no 2649076-98-0 (2-isocyanato-2,5,5-trimethylhexanoic acid)

• Product Name: 2-isocyanato-2,5,5-trimethylhexanoic acid
• CAS No: 2649076-98-0
• MF: C₁₀H₁₇NO₃
• MW: 199.246883153915
• CID: 6448879
• PubChem ID: 165959745
• Update Time: 2025-10-28

2-isocyanato-2,5,5-trimethylhexanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-isocyanato-2,5,5-trimethylhexanoic acid
• EN300-1458781
• 2649076-98-0

• Inchi： 1S/C10H17NO3/c1-9(2,3)5-6-10(4,8(13)14)11-7-12/h5-6H2,1-4H3,(H,13,14)
• InChI Key： SGOYAQQTFMKODA-UHFFFAOYSA-N
• SMILES： OC(C(C)(CCC(C)(C)C)N=C=O)=O

Computed Properties

• Exact Mass: 199.12084340g/mol
• Monoisotopic Mass: 199.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 66.7Ų

Additional information on 2-isocyanato-2,5,5-trimethylhexanoic acid

Comprehensive Overview of 2-Isocyanato-2,5,5-trimethylhexanoic Acid (CAS No. 2649076-98-0): Properties, Applications, and Industry Insights

2-Isocyanato-2,5,5-trimethylhexanoic acid (CAS No. 2649076-98-0) is a specialized organic compound gaining traction in pharmaceutical and fine chemical industries due to its unique molecular structure. This compound features an isocyanate group (-NCO) and a carboxylic acid functionality, enabling dual reactivity for applications in polymer crosslinking, peptide synthesis, and drug intermediate preparation. Its branched alkyl chain (2,5,5-trimethylhexyl) enhances steric control in reactions, making it valuable for stereoselective synthesis.

Recent studies highlight the compound’s role in bioconjugation, a technique widely searched in AI-driven drug discovery platforms. Researchers leverage its isocyanate moiety for covalent bonding with amines or hydroxyl groups in proteins, aligning with trends in ADC (Antibody-Drug Conjugate) development. The carboxylic acid group further allows pH-dependent solubility tuning, addressing formulation challenges in targeted drug delivery—a hot topic in 2024’s biopharma forums.

From an industrial perspective, 2649076-98-0 is synthesized via phosgene-free routes, responding to the global demand for green chemistry alternatives. Manufacturers optimize yields using flow chemistry techniques, reducing waste and energy consumption—keywords frequently queried in sustainable synthesis databases. Analytical methods like HPLC-MS and FTIR ensure purity, critical for compliance with ICH Q3D guidelines for elemental impurities.

Innovative applications include its use in self-healing materials, where the compound’s dual functionality enables dynamic covalent networks. This aligns with Google Trends data showing rising searches for smart polymers and recyclable coatings. Additionally, its low volatility compared to aliphatic isocyanates makes it safer for industrial scale-up, addressing OSHA concerns about workplace exposure.

Regulatory status varies by region, but 2-isocyanato-2,5,5-trimethylhexanoic acid is not classified under restricted lists, facilitating global trade. Suppliers emphasize REACH compliance and provide GHS-compliant SDS documentation, reflecting EHS teams’ focus on supply chain transparency. Storage recommendations typically suggest anhydrous conditions below 4°C to prevent premature polymerization.

Future prospects involve catalytic applications, with computational chemistry (DFT studies) predicting its utility in asymmetric catalysis. Patent analyses reveal growing IP activity around derivatized versions for bioorthogonal chemistry, a niche with high academic interest. As demand for multifunctional building blocks rises, CAS No. 2649076-98-0 is poised to become a staple in medicinal chemistry toolkits.